Cas no 1184162-02-4 (1,2-dichloro-3-(3-chloroprop-1-yn-1-yl)benzene)

• Product Name: 1,2-dichloro-3-(3-chloroprop-1-yn-1-yl)benzene
• CAS No: 1184162-02-4
• MF: C₉H₅Cl₃
• MW: 219.494999647141
• CID: 4575973
• Update Time: 2025-05-23

1,2-dichloro-3-(3-chloroprop-1-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-3-(3-chloroprop-1-yn-1-yl)benzene

• Inchi： 1S/C9H5Cl3/c10-6-2-4-7-3-1-5-8(11)9(7)12/h1,3,5H,6H2
• InChI Key： TVLIWLDLWQLHJA-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(C#CCCl)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1,2-dichloro-3-(3-chloroprop-1-yn-1-yl)benzene

1,2-Dichloro-3-(3-chloroprop-1-yn-1-yl)benzene: A Comprehensive Overview

The compound 1,2-dichloro-3-(3-chloroprop-1-yn-1-yl)benzene, identified by the CAS registry number CAS No. 1184162-02-4, is a complex aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with two chlorine atoms at the 1 and 2 positions and a chlorinated propargyl group at the 3 position. The presence of multiple chlorine atoms and an alkyne functional group makes this compound highly versatile in chemical reactions and synthesis processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,2-dichloro-3-(3-chloropropargyl)benzene. One of the most promising methods involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the benzene ring. This approach not only enhances the yield of the desired product but also minimizes the formation of by-products, making it an eco-friendly alternative to traditional synthesis methods.

The structural uniqueness of this compound has led to its exploration in various applications. In materials science, it has been utilized as a precursor for synthesizing advanced polymers and high-performance materials. Its ability to undergo multiple types of reactions, such as nucleophilic aromatic substitution and alkyne chemistry, makes it a valuable building block in organic synthesis.

In addition to its synthetic applications, recent studies have highlighted the potential of 1,2-dichloro-3-(3-chloropropargyl)benzene in medicinal chemistry. Researchers have explored its role as a lead compound for developing new drug candidates targeting various diseases. The compound's ability to interact with specific biological targets has shown promise in preliminary in vitro studies, although further research is required to fully understand its pharmacokinetic properties.

The environmental impact of this compound has also been a subject of recent investigations. Studies have demonstrated that under certain conditions, it can undergo biodegradation, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on ecosystems and develop strategies for safe handling and disposal.

In conclusion, 1,2-dichloro-3-(3-chloropropargyl)benzene, with its unique structure and versatile reactivity, continues to be a focal point in both academic and industrial research. Its applications span across multiple disciplines, from materials science to medicinal chemistry, underscoring its importance as a valuable chemical entity. As research progresses, it is anticipated that this compound will unlock new possibilities in chemical synthesis and material development.